Cas no 1366525-57-6 ((3S)-3-{(tert-butoxy)carbonylamino}-3-(5-ethylfuran-2-yl)propanoic acid)

• Product Name: (3S)-3-{(tert-butoxy)carbonylamino}-3-(5-ethylfuran-2-yl)propanoic acid
• CAS No: 1366525-57-6
• MF: C₁₄H₂₁NO₅
• MW: 283.320244550705
• CID: 5785536
• PubChem ID: 78961909
• Update Time: 2023-12-26

(3S)-3-{(tert-butoxy)carbonylamino}-3-(5-ethylfuran-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS017406537
• EN300-1287197
• (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(5-ethylfuran-2-yl)propanoic acid
• 1366525-57-6
• (3S)-3-{(tert-butoxy)carbonylamino}-3-(5-ethylfuran-2-yl)propanoic acid

• Inchi： 1S/C14H21NO5/c1-5-9-6-7-11(19-9)10(8-12(16)17)15-13(18)20-14(2,3)4/h6-7,10H,5,8H2,1-4H3,(H,15,18)(H,16,17)/t10-/m0/s1
• InChI Key： DPFUGHDQRGKEOH-JTQLQIEISA-N
• SMILES： O(C(N[C@@H](CC(=O)O)C1=CC=C(CC)O1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 283.14197277g/mol
• Monoisotopic Mass: 283.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 88.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids